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Compound of Interest

Compound Name: Isothiazole-3-carboxylic acid

Cat. No.: B1296636 Get Quote

Isothiazole, a five-membered aromatic heterocycle containing adjacent nitrogen and sulfur

atoms, is a privileged scaffold in modern drug discovery.[1][2] Its derivatives exhibit a wide

spectrum of biological activities, including anti-inflammatory, anticancer, and anti-HIV

properties.[3][4] Isothiazole-3-carboxylic acid (CAS No. 4576-90-3) serves as a crucial

starting material and intermediate for the synthesis of these complex bioactive molecules.[5][6]

The precise determination of its physicochemical properties, such as melting and boiling points,

is not a trivial academic exercise. These parameters are critical for:

Purity Assessment: A sharp melting point range is a primary indicator of sample purity.

Process Development: Boiling point data is essential for designing purification protocols like

distillation.

Material Science: Thermal properties dictate storage conditions, handling procedures, and

formulation strategies.

Structural Confirmation: These physical constants serve as foundational data points in the

comprehensive characterization of the molecule.

Physicochemical Properties of Isothiazole-3-
carboxylic Acid
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The physical properties of isothiazole-3-carboxylic acid are dictated by its unique molecular

structure, which combines an aromatic isothiazole ring with a carboxylic acid functional group.

This combination allows for strong intermolecular forces, significantly influencing its melting and

boiling behavior.

Property Value Source

Molecular Formula C₄H₃NO₂S [6][7]

Molecular Weight 129.14 g/mol [6][7]

Melting Point
Data not readily available in

cited literature.

Boiling Point 178°C at 760 mmHg [7]

Expert Analysis:

The presence of the carboxylic acid group is the dominant factor governing the high boiling

point of this compound. Like other carboxylic acids, isothiazole-3-carboxylic acid can form

strong intermolecular hydrogen-bonded dimers.[8][9] This dimerization effectively doubles the

molecular weight, requiring significantly more energy to transition the substance from the liquid

to the gaseous phase.

While the exact melting point is not specified in the available literature, we can infer that it

would be a relatively high-melting solid at room temperature. This is characteristic of aromatic

carboxylic acids, which benefit from strong hydrogen bonding and efficient crystal lattice

packing. For context, the isomeric thiazole-2-carboxylic acid has a reported melting point of 95-

118 °C.

Experimental Determination of Thermal Properties
Accurate and reproducible determination of melting and boiling points requires meticulous

experimental technique. The following protocols are standard in the field and are designed to

be self-validating.

Melting Point Determination: The Capillary Method
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This method relies on the visual observation of the phase transition from solid to liquid within a

controlled temperature gradient.

Methodology:

Sample Preparation: Ensure the isothiazole-3-carboxylic acid sample is completely dry

and finely powdered to ensure uniform packing.

Capillary Loading: Load a small amount of the powdered sample into a capillary tube (sealed

at one end) to a height of 2-3 mm. Pack the sample tightly by tapping the tube.

Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus (such as a

Thiele tube with mineral oil or a digital instrument). The thermometer or sensor must be

positioned correctly relative to the sample.

Heating: Heat the apparatus rapidly to a temperature approximately 15-20°C below the

expected melting point.

Data Acquisition: Decrease the heating rate to 1-2°C per minute to allow for thermal

equilibrium.

Observation: Record the temperature at which the first drop of liquid appears (onset) and the

temperature at which the entire sample becomes a clear liquid (completion). The range

between these two temperatures is the melting point range.

Causality and Trustworthiness: A pure substance will exhibit a sharp melting range (typically <

2°C). Impurities disrupt the crystal lattice, leading to a depression and broadening of the

melting point range. Therefore, this method serves as a crucial validation step for sample

purity.

Workflow for Melting Point Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1296636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Dry & Powder)

Load Capillary Tube
(2-3 mm height)

Place in Calibrated
Melting Point Apparatus

Rapid Heating Phase
(to ~T_expected - 20°C)

Slow Heating Phase
(1-2°C / min)

Observe & Record
Onset and Completion Temps

Report Melting Point Range

Click to download full resolution via product page

Caption: Workflow for determining melting point via the capillary method.

Boiling Point Determination: Micro-Boiling Point Method
Given that isothiazole-3-carboxylic acid is often synthesized in small research quantities, a

micro-boiling point determination is often the most practical approach.
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Methodology:

Apparatus Setup: Add a few drops of the liquid sample into a small-diameter test tube (e.g.,

a Durham tube).

Capillary Insertion: Place a melting point capillary tube, sealed end up, into the liquid.

Heating Assembly: Attach the test tube to a thermometer and immerse the assembly in a

heating bath (e.g., a Thiele tube). The sample should be level with the thermometer bulb.

Heating: Heat the bath. As the temperature rises, air trapped in the capillary will expand and

exit as a slow stream of bubbles.

Equilibrium Identification: Continue heating until the stream of bubbles becomes rapid and

continuous. This indicates the liquid has reached its boiling point.

Data Acquisition: Remove the heat source. The liquid will begin to cool. The exact boiling

point is the temperature at which the bubble stream stops and the liquid just begins to enter

the capillary tube. At this moment, the external atmospheric pressure is equal to the vapor

pressure of the substance.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be

necessary for the highest accuracy.

Causality and Trustworthiness: This method is self-validating because the boiling point is

identified by a distinct physical event—the point of equilibrium between the vapor pressure of

the liquid and the external pressure. This ensures a precise measurement independent of the

heating rate during the cooling phase.

Workflow for Micro-Boiling Point Determination
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Caption: Workflow for micro-scale boiling point determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1296636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Isothiazole-3-carboxylic acid is a valuable chemical entity with a reported boiling point of

178°C, a value largely attributable to strong intermolecular hydrogen bonding. While its melting

point is not documented in readily accessible literature, established experimental protocols for

melting and boiling point determination are crucial for any researcher working with this

compound. The methodologies detailed in this guide provide a robust framework for verifying

the purity and confirming the identity of isothiazole-3-carboxylic acid, ensuring data integrity

for subsequent research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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